Cas no 2228486-89-1 (3-amino-3-(5-bromopyridin-2-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(5-bromopyridin-2-yl)cyclobutan-1-ol
• CAS No: 2228486-89-1
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 6448516
• PubChem ID: 165978042
• Update Time: 2025-05-23

3-amino-3-(5-bromopyridin-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(5-bromopyridin-2-yl)cyclobutan-1-ol
• EN300-1908160
• 2228486-89-1

• Inchi： 1S/C9H11BrN2O/c10-6-1-2-8(12-5-6)9(11)3-7(13)4-9/h1-2,5,7,13H,3-4,11H2
• InChI Key： ADPJJPHYGKNFLN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(CC(C1)O)N

Computed Properties

• Exact Mass: 242.00548g/mol
• Monoisotopic Mass: 242.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-3-(5-bromopyridin-2-yl)cyclobutan-1-ol

3-Amino-3-(5-Bromopyridin-2-Yl)cyclobutan-1-Ol: A Comprehensive Overview

3-Amino-3-(5-bromopyridin-2-yl)cyclobutan-1-ol, identified by the CAS number 2228486-89-1, is a unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound, belonging to the class of cyclobutanols, has garnered attention due to its distinctive structure and promising applications in drug discovery and material science.

The molecular structure of 3-amino-3-(5-bromopyridin-2-yl)cyclobutan-1-ol comprises a cyclobutane ring fused with a pyridine ring, substituted with a bromine atom at the 5-position and an amino group at the 3-position. This configuration imparts unique electronic and steric properties, making it an interesting candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the role of cyclobutanols in synthesizing bioactive molecules. The presence of the amino group in this compound enhances its ability to participate in hydrogen bonding, which is crucial for interactions within biological systems. Additionally, the bromine substituent introduces electron-withdrawing effects, further modulating the compound's reactivity and selectivity.

The synthesis of 3-amino-3-(5-bromopyridin-2-yl)cyclobutan-1-ol involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to achieve high yields and purity, ensuring its suitability for advanced applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents like water and ethanol is moderate, making it suitable for various experimental setups.

The biological evaluation of 3-amino-cyclobutanols has revealed potential anti-inflammatory and antioxidant activities. These findings suggest its role in developing therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Moreover, the compound's structural versatility allows for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy. Such modifications are pivotal in overcoming challenges associated with drug delivery systems.

In conclusion, 3-amino-cyclobutanol derivatives, exemplified by CAS number 2228486-89-, represent a promising avenue for innovation in both academic research and industrial applications. Continued exploration into their properties will undoubtedly unlock new possibilities across diverse scientific domains.